Cas no 88279-02-1 (Cyclohexanol, 3-methyl-1-(2-phenylethyl)-)

Cyclohexanol, 3-methyl-1-(2-phenylethyl)- structure
88279-02-1 structure
Product Name:Cyclohexanol, 3-methyl-1-(2-phenylethyl)-
CAS No:88279-02-1
MF:C15H22O
MW:218.334584712982
CID:639028
PubChem ID:60799376
Update Time:2025-04-19

Cyclohexanol, 3-methyl-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 3-methyl-1-(2-phenylethyl)-
    • 3-methyl-1-(2-phenylethyl)cyclohexan-1-ol
    • DTXSID90734024
    • 88279-02-1
    • Inchi: 1S/C15H22O/c1-13-6-5-10-15(16,12-13)11-9-14-7-3-2-4-8-14/h2-4,7-8,13,16H,5-6,9-12H2,1H3
    • InChI Key: SDBBMVMMSGWKJA-UHFFFAOYSA-N
    • SMILES: OC1(CCC2C=CC=CC=2)CCCC(C)C1

Computed Properties

  • Exact Mass: 218.167065321g/mol
  • Monoisotopic Mass: 218.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2Ų
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